Cas no 154115-18-1 (Benzothiazole,2,3-dihydro-2-methylene-3-octadecyl-)

• Product Name: Benzothiazole,2,3-dihydro-2-methylene-3-octadecyl-
• CAS No: 154115-18-1
• MF: C₂₆H₄₃NS
• MW: 401.691326379776
• CID: 106458
• PubChem ID: 45116810
• Update Time: 2025-04-18

Benzothiazole,2,3-dihydro-2-methylene-3-octadecyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2,3-dihydro-2-methylene-3-octadecyl-
• Benzothiazole, 2,3-dihydro-2-methylene-3-octadecyl- (9CI)
• 154115-18-1
• 2-Methylene-3-octadecyl-2,3-dihydro-1,3-benzothiazole

• Inchi： 1S/C26H43NS/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-27-24(2)28-26-22-19-18-21-25(26)27/h18-19,21-22H,2-17,20,23H2,1H3
• InChI Key： GFVODSKTPVZECY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C1=C)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 401.31189
• Monoisotopic Mass: 401.312
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 17
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.5A^2
• XLogP3: 11.7

Experimental Properties

• PSA: 3.24